molecular formula C20H18O4S2 B8543881 Diethyl 2,5-di(thien-2-yl)terephthalate

Diethyl 2,5-di(thien-2-yl)terephthalate

Cat. No.: B8543881
M. Wt: 386.5 g/mol
InChI Key: ADTLAJNNVGYIPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2,5-di(thien-2-yl)terephthalate is a useful research compound. Its molecular formula is C20H18O4S2 and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H18O4S2

Molecular Weight

386.5 g/mol

IUPAC Name

diethyl 2,5-dithiophen-2-ylbenzene-1,4-dicarboxylate

InChI

InChI=1S/C20H18O4S2/c1-3-23-19(21)15-11-14(18-8-6-10-26-18)16(20(22)24-4-2)12-13(15)17-7-5-9-25-17/h5-12H,3-4H2,1-2H3

InChI Key

ADTLAJNNVGYIPK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1C2=CC=CS2)C(=O)OCC)C3=CC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl 2,5-dibromoterephthalate (4.27 g, 11.24 mmol) and 2-thienylzinc bromide (0.5 M in THF, 50 ml, 25 mmol) are introduced into a two necked flask. The catalyst palladium tetrakis(triphenylphosphine) (Pd(PPh3)4) is then introduced into the two necked flask. The mixture thereby obtained is heated to reflux (70° C.) for 3 h. After a return to ambient temperature, the reaction mixture is poured into a saturated solution of NH4Cl. The product is extracted with ethyl acetate (3×100 ml). The extracts are combined and washed with water then dried on Na2SO4. After filtration, the solvent is removed under reduced pressure. The crude product is purified on chromatography column (silica gel, hexane/dichloromethane, 10:1, v/v)) to provide a white solid (3.5 g, 80%).
Quantity
4.27 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
Yield
80%

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